Cas no 1267386-59-3 (5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

5-Cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized heterocyclic compound featuring a triazole core functionalized with a cyclobutyl group and a branched alkyl chain. Its unique structure makes it a valuable intermediate in medicinal chemistry and drug discovery, particularly for the development of targeted bioactive molecules. The carboxylic acid moiety enhances its reactivity, enabling facile derivatization for further synthetic applications. This compound exhibits potential utility in the design of protease inhibitors or enzyme modulators due to its rigid cyclobutyl scaffold and flexible alkyl side chain. Its well-defined stereochemistry and purity ensure consistent performance in research and industrial settings.
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1267386-59-3 structure
Product Name:5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1267386-59-3
MF:C12H19N3O2
MW:237.298162698746
CID:5759886
PubChem ID:82208198
Update Time:2025-06-14

5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
    • EN300-1593013
    • 1267386-59-3
    • Inchi: 1S/C12H19N3O2/c1-8(2)6-7-15-11(9-4-3-5-9)10(12(16)17)13-14-15/h8-9H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: XCNZONCWVWNNBA-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2CCC2)N(CCC(C)C)N=N1)=O

Computed Properties

  • Exact Mass: 237.147726857g/mol
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68Ų

5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1593013-0.05g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
0.05g
$924.0 2023-06-05
Enamine
EN300-1593013-0.1g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
0.1g
$968.0 2023-06-05
Enamine
EN300-1593013-0.25g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
0.25g
$1012.0 2023-06-05
Enamine
EN300-1593013-0.5g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
0.5g
$1056.0 2023-06-05
Enamine
EN300-1593013-1.0g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
1g
$1100.0 2023-06-05
Enamine
EN300-1593013-2.5g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
2.5g
$2155.0 2023-06-05
Enamine
EN300-1593013-5.0g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
5g
$3189.0 2023-06-05
Enamine
EN300-1593013-10.0g
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
10g
$4729.0 2023-06-05
Enamine
EN300-1593013-50mg
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
50mg
$924.0 2023-09-23
Enamine
EN300-1593013-100mg
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
1267386-59-3
100mg
$968.0 2023-09-23

Additional information on 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267386-59-3)

In recent years, the compound 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267386-59-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The unique structural features of this compound, including its cyclobutyl and triazole moieties, contribute to its biological activity and make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid derivatives. The research team employed a combination of computational modeling and experimental assays to investigate the compound's interaction with target enzymes. Their findings revealed that the compound exhibits strong inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for developing new antibiotics.

Another significant development comes from a collaborative study between academic and industrial researchers, which focused on the pharmacokinetic properties of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid. The study demonstrated that the compound has favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a promising candidate for further optimization in drug development pipelines.

In the context of cancer research, preliminary investigations have indicated that derivatives of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid may exhibit selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, although further studies are needed to fully elucidate this effect.

The synthetic accessibility of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also been a focus of recent research. Several groups have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies.

Looking forward, the research community anticipates that 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid and its derivatives will continue to be an important area of investigation. Current studies are exploring its potential in addressing antimicrobial resistance and as a scaffold for targeted therapies in various disease areas. The compound's versatility and demonstrated biological activity make it a compelling subject for future research in chemical biology and medicinal chemistry.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent